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Compound of Interest

Compound Name: Clozapine N-Oxide-d8

Cat. No.: B15617763

For immediate implementation, Clozapine N-Oxide-d8 and any materials contaminated with it
must be treated as hazardous chemical waste. This guide provides comprehensive procedures
for its safe handling and disposal, ensuring the safety of laboratory personnel and compliance
with environmental regulations. The disposal of this compound is governed by its toxicological
properties, and it should never be discarded down the drain or in regular trash.[1][2]

Hazard Profile of Clozapine N-Oxide

Clozapine N-Oxide (CNO) is classified as a hazardous substance. The non-deuterated form is
acutely toxic if swallowed and may cause skin, eye, and respiratory irritation.[3][4] Due to the
toxic nature of the compound, all waste, including contaminated personal protective equipment
(PPE) and empty containers, must be disposed of through an approved hazardous waste
program.[4][5]

Key Hazard Information:
o Acute Toxicity: Toxic if swallowed.[6]
e Irritation: Causes skin and serious eye irritation.[3] May also cause respiratory irritation.[3]

» Handling Precautions: Use in a well-ventilated area, preferably a chemical fume hood.[5][7]
Wear appropriate personal protective equipment, including gloves, lab coat, and eye
protection.[3][4]
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Quantitative Disposal Parameters

The following table summarizes key quantitative limits and requirements for storing hazardous

chemical waste prior to disposal.

Parameter

Guideline

Source

Container Fill Level

Do not fill liquid waste
containers more than 80% full

to allow for expansion.

[1]

Storage Time Limit

All hazardous waste must be
collected within 90 days from
the date waste is first added to

the container.

[8]

Maximum Quantity

Up to 55 gallons of an
individual hazardous waste
may be stored. If this limit is
reached, it must be collected

within three days.

[8]

Secondary Containment

Must be able to hold 110% of
the volume of the primary

container(s).

[8]

Step-by-Step Disposal Protocol

This protocol outlines the essential steps for the safe segregation, packaging, labeling, and

storage of Clozapine N-Oxide-d8 waste.

Step 1: Segregation of Waste

Proper segregation is critical to prevent dangerous chemical reactions.

e Solid Waste: Collect solid Clozapine N-Oxide-d8 waste, including contaminated gloves,

weigh boats, and paper towels, in a designated, compatible solid waste container.

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/hazardous-waste-disposal-procedures.php
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://www.benchchem.com/product/b15617763?utm_src=pdf-body
https://www.benchchem.com/product/b15617763?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15617763?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

» Liquid Waste: Solutions containing Clozapine N-Oxide-d8 should be collected in a separate,
leak-proof liquid waste container with a screw-on cap.[8] Do not mix with other incompatible
waste streams. For instance, segregate halogenated and non-halogenated organic solvents.

[1]

Sharps Waste: Needles, syringes, or any other contaminated sharps must be placed in a
designated sharps container.

Empty Containers: Original containers of Clozapine N-Oxide-d8 should be triple-rinsed with
a suitable solvent. The rinsate must be collected and treated as hazardous liquid waste.[9]
After rinsing and air-drying in a fume hood, the container can be disposed of in regular trash
or recycling after defacing the label.[10]

Step 2: Packaging and Containment

Proper packaging ensures that waste is securely contained.

Select a Compatible Container: Use containers made of a material compatible with the
waste. Plastic bottles are often preferred over glass to minimize the risk of breakage.[2] The
container must be in good condition, free of leaks or cracks, and have a secure, screw-on lid.

[9]

Secure Closure: Always keep waste containers tightly closed except when adding waste.[8]
[9] This prevents spills and the release of vapors.

Secondary Containment: Store all waste containers in a secondary container, such as a lab
tray or bin, to contain any potential leaks or spills.[8] This is especially important for liquid
waste.

Step 3: Labeling

Accurate and clear labeling is a regulatory requirement and essential for safety.
o Affix a hazardous waste tag to each container as soon as waste is first added.[2]
e The label must include the following information:

o The words "Hazardous Waste".[2][9]
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[e]

The full chemical name, "Clozapine N-Oxide-d8". Do not use abbreviations or chemical
formulas.[1][2]

o For mixtures, list all constituents and their approximate concentrations.[1]

o The date of waste generation (the date you first added waste to the container).[2]
o The location of origin (e.g., building and room number).[2]

o The name and contact information of the Principal Investigator.[2]

o Check the appropriate hazard pictograms on the label (e.qg., toxic, irritant).[2]

Step 4: Storage and Disposal

Store the properly packaged and labeled waste in a designated hazardous waste storage area
until it can be collected by your institution's Environmental Health and Safety (EHS)
department.[8]

e Do not accumulate large quantities of waste.[8]

e Schedule a waste pickup with your EHS office in a timely manner, adhering to institutional
and regulatory time limits.[9][10]

» Never dispose of Clozapine N-Oxide-d8 by pouring it down the sink or placing it in the
regular trash.[1][2]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and workflow for the proper
disposal of Clozapine N-Oxide-d8 waste.
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Step 1: Identification & Segregation

Clozapine N-Oxide-d8 Waste Generated

Determine Waste Type

Solid Sharps

Solid Waste (Gloves, PPE) Liquid Waste (Solutions) | Sharps (Needles)

Step 2: Packagirvg & Labeling

Package in Lined Package in Sealed Place in Sharps
Solid Waste Bin Liquid Container (<80% Full) Container

Affix Hazardous Waste Tag
(Complete All Fields)

Step 3: Storage & Disposal

Place in Secondary
Containment

'

Store in Designated
Hazardous Waste Area

Schedule EHS
Waste Pickup

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Clozapine N-Oxide-d8.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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